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Compound of Interest

Compound Name: Apiopaeonoside

CAS No.: 100291-86-9

Cat. No.: B217215

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for

Apiopaeonoside, a phenolic glycoside isolated from the root cortex of Paeonia suffruticosa.

This document is intended for researchers, scientists, and drug development professionals

engaged in the study and application of natural products. The information presented herein

includes detailed Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data,

crucial for the identification, characterization, and quality control of this compound.

Chemical Structure and Properties
Apiopaeonoside is a complex natural product with the following key identifiers:

Chemical Formula: C₂₀H₂₈O₁₂[1]

Molecular Weight: 460.43 g/mol [1]

CAS Number: 100291-86-9
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The structure consists of a paeonol aglycone linked to a β-D-apiofuranosyl-(1→6)-β-D-

glucopyranoside moiety.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry is a fundamental technique for determining the elemental

composition and confirming the molecular weight of Apiopaeonoside.

Table 1: Mass Spectrometry Data for Apiopaeonoside

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Negative

Precursor Ion [M-H]⁻

Measured m/z 459.1523

Molecular Formula C₂₀H₂₇O₁₂⁻

Calculated m/z 459.1503

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
NMR spectroscopy provides detailed information about the chemical structure and

stereochemistry of Apiopaeonoside. The following tables summarize the ¹H and ¹³C NMR

spectral data.

Table 2: ¹H NMR Spectral Data of Apiopaeonoside (500 MHz, CD₃OD)
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Atom No.
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Aglycone

3' 7.55 d 8.5

5' 6.65 dd 8.5, 2.5

6' 6.50 d 2.5

OCH₃-4' 3.85 s

COCH₃ 2.58 s

Glucose

1'' 5.05 d 7.5

2'' 3.50 m

3'' 3.45 m

4'' 3.40 m

5'' 3.60 m

6''a 4.10 dd 11.5, 2.0

6''b 3.75 dd 11.5, 5.5

Apiose

1''' 5.35 d 2.5

2''' 4.05 d 2.5

3''' 3.80 s

4'''a 3.70 d 9.5

4'''b 3.65 d 9.5

5''' 3.60 s

Table 3: ¹³C NMR Spectral Data of Apiopaeonoside (125 MHz, CD₃OD)
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Atom No. Chemical Shift (δ, ppm)

Aglycone

1' 115.8

2' 160.5

3' 132.0

4' 165.0

5' 108.0

6' 101.5

OCH₃-4' 56.0

COCH₃ 200.0

COCH₃ 26.5

Glucose

1'' 102.0

2'' 75.0

3'' 78.0

4'' 71.5

5'' 76.5

6'' 69.0

Apiose

1''' 111.0

2''' 78.5

3''' 81.0

4''' 75.5

5''' 65.5
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Experimental Protocols
The spectroscopic data presented in this guide were acquired using standard, validated

analytical methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A 500 MHz NMR spectrometer was utilized for acquiring both ¹H and ¹³C

spectra.

Sample Preparation: Samples of Apiopaeonoside were dissolved in deuterated methanol

(CD₃OD).

¹H NMR Spectroscopy: Spectra were acquired with a spectral width of 16 ppm and a

relaxation delay of 2 seconds.

¹³C NMR Spectroscopy: Spectra were obtained using a proton-decoupled pulse sequence

with a spectral width of 240 ppm and a relaxation delay of 2 seconds.

Mass Spectrometry (MS)
Instrumentation: A quadrupole time-of-flight (Q-TOF) mass spectrometer equipped with an

electrospray ionization (ESI) source was used.

Sample Preparation: Purified Apiopaeonoside was dissolved in a solution of 50%

acetonitrile in water.

Analysis Conditions: The analysis was performed in negative ion mode with a capillary

voltage of 3.0 kV and a cone voltage of 40 V. The desolvation gas flow was set to 600 L/hr at

a temperature of 350 °C.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the typical workflow for the isolation and structural elucidation

of a natural product like Apiopaeonoside using spectroscopic techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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